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Compound of Interest

Compound Name: Pigment Red 166

Cat. No.: B1436591 Get Quote

An In-depth Technical Guide to Cromophtal® Scarlet R (C.I. Pigment Red 166)

For Researchers, Scientists, and Material Science Professionals

This technical guide provides a comprehensive overview of Cromophtal® Scarlet R, a high-

performance organic pigment identified by Colour Index (C.I.) Pigment Red 166. The

information is curated for a scientific audience, focusing on the material's chemical and

physical properties, performance characteristics, and the methodologies used to determine

these attributes.

Disclaimer: Cromophtal® Scarlet R and its equivalents under C.I. Pigment Red 166 are

industrial-grade pigments designed for coloring plastics, paints, and inks.[1][2][3][4][5]

Extensive searches of scientific and technical literature have not revealed any established

applications or ongoing research related to drug development, in vitro studies, or direct

involvement in biological signaling pathways. The toxicological data available suggest the

substance is largely inert and not intended for human consumption or therapeutic use.[6]

Therefore, this guide focuses exclusively on its material science aspects.

Chemical and Physical Properties
Cromophtal® Scarlet R is a disazo condensation pigment known for its bright, yellowish-red

shade and excellent stability.[3][7] Its chemical structure and physical characteristics make it

suitable for demanding applications where heat and light resistance are critical.

Table 1: Chemical Identity of C.I. Pigment Red 166

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1436591?utm_src=pdf-interest
https://www.benchchem.com/product/b1436591?utm_src=pdf-body
https://www.benchchem.com/product/b1436591?utm_src=pdf-body
https://www.benchchem.com/product/b1436591?utm_src=pdf-body
https://www.medchemexpress.com/pigment-red-166.html
https://www.chembk.com/en/chem/C.I.Pigment%20Red%20166
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-166-ECR16601.html
https://www.zeyachem.net/pigment-red-166.html
https://www.sypigment.com/pigment-red-166.html
https://pubchem.ncbi.nlm.nih.gov/compound/135553566
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-166-ECR16601.html
https://www.precisechem.com/pigment-red-166-3-product/
https://www.benchchem.com/product/b1436591?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name

N,N'-1,4-phenylenebis[4-[(2,5-

dichlorophenyl)azo]-3-hydroxynaphthalene-2-

carboxamide]

C.I. Name Pigment Red 166

C.I. Number 20730[8][9]

CAS Number 3905-19-9[2][9][10]

EINECS Number 223-460-6[3][4][5]

Molecular Formula C₄₀H₂₄Cl₄N₆O₄[9][10][11]

Molecular Weight 794.47 g/mol [9][10][11]

Chemical Class Disazo Condensation[3][7]

Table 2: Physical and Technical Properties of C.I. Pigment Red 166

Property Value Unit Notes

Physical Form Red Powder[9][11] - -

Density 1.5 - 1.57[4][10][12] g/cm³ -

Melting Point 340[4][12] °C -

Specific Surface Area 26[4][12] m²/g -

Oil Absorption 55 - 75[4][10][13] g/100g Varies by supplier

pH of Aqueous

Suspension
6.0 - 7.0[13] - 10% slurry[14]

Performance and Fastness Properties
The performance of a pigment is defined by its fastness, or its ability to resist change when

subjected to various environmental factors. Cromophtal® Scarlet R exhibits high fastness

properties, making it a durable colorant.
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Table 3: Fastness and Resistance Properties of C.I. Pigment Red 166

Property Rating / Value Scale Test Conditions

Light Fastness (Full

Shade)
7-8[12][13] 1-8

Blue Wool Scale

(8=Excellent)

Light Fastness (Tint) 7[12] 1-8
Blue Wool Scale

(8=Excellent)

Heat Resistance 280 - 300[2][10][12] °C
In HDPE for 5-10

minutes

Weather Fastness 4[12] 1-5 (5=Excellent)

Migration Resistance 4-5[10] 1-5 (5=Excellent)

Acid Resistance 5[10][12][13] 1-5 (5=Excellent)

Alkali Resistance 5[10][12][13] 1-5 (5=Excellent)

Ethanol Resistance 5[12] 1-5 (5=Excellent)

Ester Resistance 5[12] 1-5 (5=Excellent)

Experimental Protocols
The data presented in the tables above are determined using standardized experimental

procedures. Below are overviews of the methodologies for key performance indicators.

Light Fastness Testing (ASTM D4303)
This standard provides methods to approximate the color change of pigments over time upon

indoor exposure.[10][15][16]

Objective: To determine the resistance of a pigment to fading when exposed to a specified

light source.

Methodology Overview:
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Specimen Preparation: The pigment is dispersed in a specific binder (e.g., oil, acrylic) and

applied to a substrate. A portion of the specimen is masked to serve as an unexposed

reference.

Exposure: The specimen is exposed to a controlled light source, such as a Xenon Arc

lamp, which simulates daylight filtered through window glass.[15][16][17]

Evaluation: The color difference (ΔE*) between the exposed and unexposed portions of

the specimen is measured using a spectrophotometer or colorimeter.

Rating: The lightfastness is rated on the Blue Wool Scale, where a rating of 8 indicates no

significant color change.

Heat Stability Testing (ISO 787-21)
This method is used to compare the heat stability of a pigment against a reference sample

when mixed into a stoving medium.[8][14]

Objective: To determine the maximum temperature a pigment can withstand without

significant color change or degradation.

Methodology Overview:

Sample Preparation: The pigment is dispersed into a heat-stable polymer (e.g., HDPE) at

a specified concentration.

Heating: The pigmented polymer is then subjected to a series of increasing temperatures

in an oven for a fixed duration (e.g., 5 or 10 minutes).[12]

Analysis: After cooling, the color of the heated samples is compared to an unheated

control sample. The temperature at which a noticeable color change occurs is recorded as

the heat stability limit.

Oil Absorption Testing (ASTM D281 / ASTM D1483)
This test determines the amount of oil required to wet a specific amount of pigment to form a

coherent paste.[18][19][20]
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Objective: To measure the quantity of linseed oil needed to form a stiff, putty-like paste with a

pigment. This value is related to the pigment's specific surface area and particle structure.

[21]

Methodology Overview (Spatula Rub-Out, ASTM D281):

A known weight of the pigment is placed on a flat, non-absorbent surface.

Raw linseed oil is added drop by drop from a burette.

After each addition, the oil is thoroughly incorporated into the pigment by rubbing with a

spatula.

The endpoint is reached when a stiff, putty-like paste is formed that does not break or

separate. The volume of oil used is then reported as grams of oil per 100 grams of

pigment.

Visualized Workflows and Pathways
While there are no biological signaling pathways to diagram, the chemical synthesis and

experimental testing workflows can be visualized to provide a clearer understanding of the

processes involved with this pigment.
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Fig. 1: Generalized Synthesis Workflow for a Disazo Pigment
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Fig. 1: Generalized Synthesis Workflow for a Disazo Pigment
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Fig. 2: Experimental Workflow for Pigment Property Testing
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Fig. 2: Experimental Workflow for Pigment Property Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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